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Compound of Interest

Compound Name: 0Org37684

Cat. No.: B1677479

{ Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Org 37684 is a potent and selective agonist for the serotonin 5-HT2C receptor, a G protein-
coupled receptor predominantly expressed in the central nervous system. Activation of the 5-
HT2C receptor is implicated in the regulation of mood, appetite, and other neuropsychiatric
functions. Consequently, Org 37684 is a valuable research tool for investigating the therapeutic
potential of 5-HT2C receptor modulation in conditions such as obesity, obsessive-compulsive
disorder (OCD), and depression. These application notes provide detailed protocols for the
preparation, storage, and experimental use of Org 37684.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Org 37684 is presented in Table 1.

Property

Value

IUPAC Name

(3S)-3-[(5-methoxy-2,3-dihydro-1H-inden-4-
yloxy]pyrrolidine

Molecular Formula C14H19NO2
Molecular Weight 233.31 g/mol
Appearance Crystalline solid
Purity >95%
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Solution Preparation and Storage

Proper preparation and storage of Org 37684 solutions are critical for maintaining its stability
and ensuring experimental reproducibility.

Solubility Information

Solvent Solubility
DMSO (Dimethyl Sulfoxide) Soluble

Dimethyl Formamide Soluble
Aqueous Buffers (e.g., PBS) Sparingly soluble

Recommended Solvents and Stock Solution Preparation

For most biological applications, it is recommended to first prepare a concentrated stock
solution of Org 37684 in an organic solvent like DMSO.

Protocol for Preparing a 10 mM DMSO Stock Solution:

o Weighing: Accurately weigh the desired amount of solid Org 37684 in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
2.33 mg of Org 37684.

¢ Dissolving: Add the appropriate volume of high-purity DMSO to the tube. For the example
above, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming
in a water bath (not exceeding 40°C) may aid in dissolution.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store these aliquots at -20°C.

Preparation of Aqueous Working Solutions

To prepare a working solution in an aqueous buffer (e.g., PBS, pH 7.2), dilute the DMSO stock
solution with the buffer of choice. It is important to note that direct dissolution of Org 37684 in
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aqueous buffers is not recommended due to its limited solubility.

Protocol for Preparing a Working Solution:

Thaw: Thaw a single-use aliquot of the Org 37684 DMSO stock solution at room
temperature.

 Dilution: Add the required volume of the DMSO stock solution to the aqueous buffer to
achieve the desired final concentration. For example, to prepare 1 mL of a 100 uM working
solution, add 10 pL of the 10 mM DMSO stock solution to 990 uL of the aqueous buffer.

e Mixing: Mix the solution gently but thoroughly by inversion or pipetting. Avoid vigorous
vortexing, which can cause precipitation.

o Use: Use the freshly prepared aqueous solution immediately. It is not recommended to store
aqueous solutions for more than one day.

Storage and Stability

Form Storage Temperature Stability

Solid -20°C > 4 years

DMSO Stock Solution -20°C Stable for several months
Aqueous Working Solution Room Temperature or 4°C Use within one day

Signaling Pathway

Org 37684 exerts its effects by activating the 5-HT2C receptor, which is coupled to the Gg/11
G-protein. This initiates a downstream signaling cascade involving phospholipase C (PLC).
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Figure 1. 5-HT2C Receptor Signaling Pathway.

Experimental Protocols

The following is an example of an experimental protocol for an in vivo study investigating the

effect of Org 37684 on food intake in rodents.

Experimental Workflow
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 To cite this document: BenchChem. [Application Notes and Protocols for Org 37684].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677479#0rg37684-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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